
2-Amino-3,5-dichloropyridine melting point and
boiling point

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Amino-3,5-dichloropyridine

Cat. No.: B145740 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 2-Amino-3,5-
dichloropyridine

This technical guide provides a comprehensive overview of the melting and boiling points of 2-
Amino-3,5-dichloropyridine, tailored for researchers, scientists, and professionals in drug

development. This document compiles key data, details relevant experimental protocols, and

presents a logical workflow for its synthesis.

Data Presentation: Physicochemical Properties
The following table summarizes the key physical properties of 2-Amino-3,5-dichloropyridine.

The melting point is consistently reported across various sources, while the boiling point at

standard atmospheric pressure is not readily available in the cited literature.
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Property Value Source(s)

Melting Point 78-83 °C [1][2][3][4]

78.0 to 82.0 °C

81 °C

Appearance
White to cream or pale brown

powder/crystalline powder.[1]
Multiple

Boiling Point
Data not available at standard

pressure.

Experimental Protocols
While specific protocols for the determination of the melting point were not detailed in the

provided literature, a standard method would involve heating a small sample in a capillary tube

using a calibrated melting point apparatus and observing the temperature range from the first

appearance of liquid to the complete melting of the solid. The purity of the compound, often

determined by methods like Gas Chromatography (GC) or High-Performance Liquid

Chromatography (HPLC), is critical for an accurate melting point measurement.[1][3][5]

A detailed experimental protocol for the synthesis of 2-Amino-3,5-dichloropyridine is provided

below, as this is a fundamental procedure for obtaining the compound for property analysis.

Synthesis of 2-Amino-3,5-dichloropyridine from 2-
Amino-5-chloropyridine
This synthesis involves the chlorination of 2-amino-5-chloropyridine using N-chlorosuccinimide

(NCS).[3][5][6]

Materials:

2-amino-5-chloropyridine

N-chlorosuccinimide (NCS)

N,N-Dimethylformamide (DMF)
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Methanol

Ethanol (for recrystallization)

Procedure:

Reaction Setup: A solvent mixture of DMF and methanol, in a 2.5:1 volume ratio, is added to

a 10-liter, three-necked round-bottomed flask equipped with a thermometer, condensation

reflux device, and a magnetic stirrer.[3][5]

Addition of Reactants: 2560.8 g of 2-amino-5-chloropyridine and 6118.4 g of N-

chlorosuccinimide are sequentially added to the solvent mixture.[3][5]

Reaction Conditions: The reaction mixture is stirred at a constant temperature of 45°C for 2.5

hours.[3][5]

Monitoring: The progress of the reaction is monitored using Thin-Layer Chromatography

(TLC) and Gas Chromatography (GC) until the starting material is consumed.[3][5]

Work-up and Purification: Upon completion, the solvent is removed by distillation to yield the

crude product.[3][5] The crude product is then purified by recrystallization from ethanol to

obtain pure 2-amino-3,5-dichloropyridine.[3][5][6] The final product is dried, resulting in a

yield of approximately 70.5% with a purity of 98.20% as determined by GC.[3][5]

Workflow Visualization
The following diagram illustrates the experimental workflow for the synthesis of 2-Amino-3,5-
dichloropyridine.
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Reactants & Solvent

Reaction Process

Purification

2-Amino-5-chloropyridine N-Chlorosuccinimide (NCS)
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Stir at 45°C for 2.5 hours

Heat & Stir
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Check Progress
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Caption: Synthesis workflow for 2-Amino-3,5-dichloropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

